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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823

This technical guide provides a comprehensive overview of the melting and boiling points of
ethyl anthranilate, targeted towards researchers, scientists, and professionals in drug
development. The document outlines key physical constants, details established experimental
protocols for their determination, and presents logical workflows for these procedures.

Physicochemical Data of Ethyl Anthranilate

Ethyl anthranilate, also known as ethyl 2-aminobenzoate, is a colorless liquid with a fruity
odor.[1][2] It is recognized for its applications in flavors, fragrances, and as a reactant in
pharmaceutical synthesis.[1][3] Accurate knowledge of its physical properties, such as melting
and boiling points, is crucial for its handling, purification, and application in various scientific
contexts.

The melting and boiling points of ethyl anthranilate are summarized in the table below. It is
important to note that the boiling point of a substance is highly dependent on the ambient
pressure.
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Parameter Value Conditions
Melting Point 13-15°C 760 mmHg
55 °F (12.8 °C) Not specified

Boiling Point 268 °C 760 mmHg
129-130 °C 9 mmHg (12 hPa)

145-147 °C 15 mmHg

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5][6]

Experimental Protocols for Determination

The determination of melting and boiling points are fundamental techniques in chemical
analysis for identifying substances and assessing their purity.[7][8] Pure crystalline compounds
typically exhibit a sharp melting point range of about 0.5-1.0°C, whereas impurities can lead to
a depression and broadening of this range.[7][8]

The capillary method is a common and reliable technique for determining the melting point of a
solid.[9] This procedure can be performed using a dedicated melting point apparatus (e.g., Mel-
Temp or DigiMelt) or a Thiele tube setup.[7][10][11]

Apparatus and Materials:
e Melting point apparatus or Thiele tube with heating oil (e.g., mineral oil)[11][12]

Thermometer

Capillary tubes (sealed at one end)[10]

Sample of ethyl anthranilate (in solid form, which may require cooling)

Mortar and pestle (if sample needs to be powdered)[10]

Procedure:
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» Sample Preparation: Ensure the ethyl anthranilate sample is crystalline and dry. If
necessary, finely powder the solid using a mortar and pestle to ensure uniform packing.[9]
[10]

o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample,
trapping a small amount of the material. Tap the sealed end of the tube on a hard surface to
compact the sample to a height of about 2-3 mm.[7][11]

e Apparatus Setup:

o Melting Point Apparatus: Place the packed capillary tube into the sample holder of the
apparatus.[10]

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or thread,
aligning the sample with the thermometer bulb. Immerse this assembly in the oil of the
Thiele tube.[8][12]

e Heating and Observation:

o Begin heating the apparatus. For an unknown sample, it is customary to perform a rapid
initial heating to determine an approximate melting range.[7][10]

o Allow the apparatus to cool. In a second, more careful determination, heat the sample
slowly, at a rate of about 1-2°C per minute, as the temperature approaches the
approximate melting point.[7][10]

o Data Recording: Record the temperature at which the first drop of liquid appears (onset of
melting) and the temperature at which the entire sample becomes a clear liquid (completion
of melting). This range is the melting point of the sample.[7]

The boiling point is the temperature at which the vapor pressure of a liquid equals the external
pressure.[12][13] A common laboratory method involves heating a small liquid sample in a test
tube with an inverted capillary tube.

Apparatus and Materials:

e Thiele tube or a beaker with high-boiling point oil (e.g., paraffin oil)[12][14]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b146823?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Thermometer

o Small test tube (e.qg., fusion tube)[12]

o Capillary tube (sealed at one end)

o Sample of ethyl anthranilate (liquid)

» Heating source (e.g., Bunsen burner or hot plate)[13][14]
Procedure:

o Sample Preparation: Place a few milliliters of liquid ethyl anthranilate into the small test
tube.[14]

e Apparatus Setup:
o Attach the test tube to a thermometer.

o Place a capillary tube, with its sealed end pointing upwards, into the liquid in the test tube.
[12]

o Immerse the entire assembly into the oil bath (Thiele tube or beaker), ensuring the oil level
is above the liquid sample level.[12]

e Heating and Observation:

o Gently heat the oil bath. As the temperature rises, air trapped in the capillary tube will
expand and exit as a slow stream of bubbles.[15]

o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates that the liquid's vapor has displaced all the air.[12]
[14]

» Data Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling
point is the temperature at which the bubbling stops and the liquid just begins to be drawn
back into the capillary tube.[12] At this point, the vapor pressure of the sample equals the
atmospheric pressure. Record this temperature.
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Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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